Cas no 1806850-22-5 (4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-sulfonyl chloride)

• Product Name: 4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-sulfonyl chloride
• CAS No: 1806850-22-5
• MF: C₇H₂ClF₂N₃O₄S
• MW: 297.623285770416
• CID: 4879018
• Update Time: 2025-06-26

4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-sulfonyl chloride

• Inchi： 1S/C7H2ClF2N3O4S/c8-18(16,17)7-5(13(14)15)3(1-11)4(2-12-7)6(9)10/h2,6H
• InChI Key： KEKUVZCIVRUIGX-UHFFFAOYSA-N
• SMILES： ClS(C1C(=C(C#N)C(C(F)F)=CN=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 479
• XLogP3: 1.4
• Topological Polar Surface Area: 125

Additional information on 4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-sulfonyl chloride

Introduction to 4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-sulfonyl chloride (CAS No. 1806850-22-5)

4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-sulfonyl chloride, identified by the chemical formula CAS No. 1806850-22-5, is a specialized intermediate compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and structural versatility. The presence of multiple functional groups, including a cyano group, a nitro group, a difluoromethyl group, and a sulfonyl chloride moiety, makes it a valuable building block for synthesizing more complex molecules with tailored properties.

The sulfonyl chloride functionality in this compound is particularly noteworthy, as it serves as an excellent electrophile for nucleophilic substitution reactions. This property is exploited in the synthesis of sulfonamides, which are a major class of bioactive compounds known for their antimicrobial, anti-inflammatory, and anticancer properties. The cyano group introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating further functionalization. The nitro group, while often used as a protecting or directing group in organic synthesis, also contributes to the electronic properties of the molecule, influencing its reactivity and interactions with biological targets.

The difluoromethyl group is another critical feature of this compound. Fluorine atoms are known to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates significantly. The introduction of fluorine can enhance metabolic stability, improve binding affinity to biological targets, and alter the lipophilicity of molecules. In recent years, there has been a surge in research focused on fluorinated compounds due to their potential to improve drug efficacy and reduce side effects. The combination of these functional groups in 4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-sulfonyl chloride makes it an intriguing candidate for further exploration in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have been employed to streamline the synthetic route, reducing reaction times and improving yields. These innovations are crucial for ensuring that pharmaceutical companies can access sufficient quantities of high-quality intermediates like 4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-sulfonyl chloride for preclinical and clinical development.

In the realm of drug discovery, the utility of 4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-sulfonyl chloride extends beyond its role as a simple building block. Its structural features make it a promising scaffold for designing novel therapeutic agents targeting various diseases. For instance, researchers have explored its potential in developing inhibitors of enzymes involved in cancer metabolism. The electron-withdrawing nature of the cyano and nitro groups, combined with the electrophilic sulfonyl chloride moiety, allows for precise tuning of molecular interactions with biological targets.

One particularly exciting area of research involves the use of this compound in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By modifying the structure of 4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-sulfonyl chloride, scientists can create derivatives that selectively inhibit specific kinases without affecting others. This selective inhibition is key to developing drugs that are both effective and have minimal side effects.

The impact of fluorine substitution on drug design cannot be overstated. Fluorinated pyridines have been shown to enhance binding affinity by stabilizing key interactions within the binding site of target proteins. Additionally, fluorine atoms can influence metabolic pathways, leading to improved drug half-lives and reduced clearance rates. These properties make compounds like 4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-sulfonyl chloride particularly attractive for pharmaceutical applications.

Another emerging application of this compound is in the field of agrochemicals. Pyridine derivatives are well-known for their role as intermediates in the synthesis of pesticides and herbicides. The unique combination of functional groups in 4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-sulfonyl chloride allows for the development of novel agrochemicals with enhanced efficacy against pests while maintaining environmental safety.

The synthesis and application of this compound also highlight the importance of green chemistry principles in modern chemical research. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. By adopting greener methodologies, researchers can ensure that the production of intermediates like 4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-sulfonyl chloride is both environmentally friendly and economically viable.

In conclusion, 4-Cyano-5-(difluoromethyl)-3-nitropyridine-2-sulfonyl chloride (CAS No. 1806850-22-5) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with tailored properties. As research continues to uncover new synthetic strategies and applications, this compound is poised to play an increasingly important role in drug discovery and development.